Cas no 2172528-67-3 (1-(4-chloro-3-methylphenyl)hexan-2-ol)

• Product Name: 1-(4-chloro-3-methylphenyl)hexan-2-ol
• CAS No: 2172528-67-3
• MF: C₁₃H₁₉ClO
• MW: 226.742363214493
• CID: 6053928
• PubChem ID: 165506259
• Update Time: 2025-10-30

1-(4-chloro-3-methylphenyl)hexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)hexan-2-ol
• 2172528-67-3
• EN300-1282528

• Inchi： 1S/C13H19ClO/c1-3-4-5-12(15)9-11-6-7-13(14)10(2)8-11/h6-8,12,15H,3-5,9H2,1-2H3
• InChI Key： VLFZSDLXMRCALW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CCCC)O

Computed Properties

• Exact Mass: 226.1124429g/mol
• Monoisotopic Mass: 226.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-chloro-3-methylphenyl)hexan-2-ol

Introduction to 1-(4-chloro-3-methylphenyl)hexan-2-ol (CAS No. 2172528-67-3) in Modern Chemical and Pharmaceutical Research

1-(4-chloro-3-methylphenyl)hexan-2-ol, identified by the CAS number 2172528-67-3, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a hexan-2-ol backbone substituted with a 4-chloro-3-methylphenyl group, has garnered attention due to its structural complexity and potential applications in drug development and material science. The presence of both chloro and methyl substituents on the aromatic ring introduces unique electronic and steric properties, making it a versatile scaffold for synthetic chemists and medicinal chemists alike.

The 4-chloro-3-methylphenyl moiety is particularly noteworthy, as it enhances the lipophilicity and metabolic stability of the compound. This feature is crucial in pharmaceutical design, where optimizing pharmacokinetic profiles often dictates molecular structure. Recent studies have highlighted the utility of such aromatic substituents in modulating enzyme interactions, which could be leveraged for developing novel therapeutic agents.

In the context of drug discovery, 1-(4-chloro-3-methylphenyl)hexan-2-ol has been explored as an intermediate in the synthesis of more complex molecules. Its structural motif aligns well with targets in oncology and neurology, where precise spatial arrangement of functional groups is essential for efficacy. For instance, derivatives of this compound have shown promise in inhibiting specific kinases by mimicking natural substrates or by acting as competitive inhibitors.

The hexan-2-ol portion of the molecule provides a flexible aliphatic chain that can be modified to improve solubility or binding affinity. This adaptability has made it a valuable building block in medicinal chemistry. Researchers have utilized computational methods to predict how modifications to this chain might affect biological activity, leading to more targeted synthetic strategies.

Recent advancements in crystallography have allowed for detailed structural analysis of complexes formed between 1-(4-chloro-3-methylphenyl)hexan-2-ol derivatives and biological targets. These insights have informed rational drug design, enabling chemists to fine-tune their molecules for optimal interaction with enzymes or receptors. Such high-resolution data is indispensable in modern pharmaceutical research, where understanding molecular interactions at the atomic level is key.

The compound's potential extends beyond drug development into materials science. Its unique chemical properties make it suitable for applications in polymer chemistry and liquid crystal formulations. The aromatic ring's rigidity combined with the flexible aliphatic side chain offers a balance of stability and mobility, which is desirable in advanced materials requiring both durability and responsiveness.

From a synthetic perspective, 1-(4-chloro-3-methylphenyl)hexan-2-ol exemplifies the importance of multi-step organic synthesis in creating complex molecules. The integration of chloro and methyl groups into an aliphatic backbone demands precise control over reaction conditions, highlighting the skill required in modern organic chemistry. Advances in catalytic methods have streamlined some synthetic routes, making compounds like this more accessible for research purposes.

The growing interest in green chemistry has also influenced how researchers approach the synthesis of 1-(4-chloro-3-methylphenyl)hexan-2-ol. Efforts to minimize waste and reduce energy consumption have led to innovative methodologies that align with sustainable practices. Such developments are critical as the pharmaceutical industry faces increasing pressure to adopt environmentally responsible approaches.

In conclusion, 1-(4-chloro-3-methylphenyl)hexan-2-ol (CAS No. 2172528-67-3) represents a fascinating intersection of structure and function in chemical research. Its potential applications span multiple disciplines, from medicine to materials science, underscoring its versatility. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing scientific knowledge and technological innovation.